Cas no 894029-35-7 (2-(4-chlorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide)

2-(4-Chlorophenyl)-N-{2-[2-(4-methoxyphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}acetamide is a synthetic organic compound featuring a triazolothiazole core substituted with chlorophenyl and methoxyphenyl groups. Its molecular structure suggests potential utility in pharmaceutical or agrochemical applications, particularly as an intermediate or active ingredient due to its heterocyclic framework and functional group diversity. The presence of both electron-withdrawing (chlorophenyl) and electron-donating (methoxyphenyl) moieties may enhance binding affinity in target interactions. The compound’s stability and reactivity profile make it suitable for further derivatization or mechanistic studies. Analytical characterization confirms high purity, ensuring reproducibility in research and development contexts. Its structural complexity offers opportunities for exploring structure-activity relationships in drug discovery or material science.

2-(4-chlorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide structure

894029-35-7 structure

Product Name:2-(4-chlorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide

CAS No:894029-35-7

MF:C₂₁H₁₉ClN₄O₂S

MW:426.919162034988

CID:5512171

Update Time:2025-10-21

2-(4-chlorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

- Benzeneacetamide, 4-chloro-N-[2-[2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
- 2-(4-chlorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide
- Inchi： 1S/C21H19ClN4O2S/c1-28-18-8-4-15(5-9-18)20-24-21-26(25-20)17(13-29-21)10-11-23-19(27)12-14-2-6-16(22)7-3-14/h2-9,13H,10-12H2,1H3,(H,23,27)
- InChI Key： SYCWRCYYYIVRNK-UHFFFAOYSA-N
- SMILES： C1(CC(NCCC2N3C(SC=2)=NC(C2=CC=C(OC)C=C2)=N3)=O)=CC=C(Cl)C=C1

2-(4-chlorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2029-0625-2μmol	2-(4-chlorophenyl)-N-{2-[2-(4-methoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}acetamide	894029-35-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F2029-0625-5μmol	2-(4-chlorophenyl)-N-{2-[2-(4-methoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}acetamide	894029-35-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F2029-0625-10μmol	2-(4-chlorophenyl)-N-{2-[2-(4-methoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}acetamide	894029-35-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F2029-0625-20μmol	2-(4-chlorophenyl)-N-{2-[2-(4-methoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}acetamide	894029-35-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F2029-0625-1mg	2-(4-chlorophenyl)-N-{2-[2-(4-methoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}acetamide	894029-35-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F2029-0625-2mg	2-(4-chlorophenyl)-N-{2-[2-(4-methoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}acetamide	894029-35-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F2029-0625-3mg	2-(4-chlorophenyl)-N-{2-[2-(4-methoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}acetamide	894029-35-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F2029-0625-4mg	2-(4-chlorophenyl)-N-{2-[2-(4-methoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}acetamide	894029-35-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F2029-0625-5mg	2-(4-chlorophenyl)-N-{2-[2-(4-methoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}acetamide	894029-35-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F2029-0625-10mg	2-(4-chlorophenyl)-N-{2-[2-(4-methoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}acetamide	894029-35-7	90%+	10mg	$79.0	2023-05-17

2-(4-chlorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide Related Literature

1. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
2. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
3. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
4. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
5. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(4-chlorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide

Compound CAS No. 894029-35-7: A Comprehensive Overview of 2-(4-chlorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide

Compound CAS No. 894029-35-7, also known as 2-(4-chlorophenyl)-N-{2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has been the subject of recent research due to its unique structural features and promising biological activities. The molecule combines a chlorophenyl group with a methoxyphenyl moiety, linked through a triazolo-thiazole ring system and an acetamide functional group. This combination makes it a versatile compound for exploring new drug candidates or advanced materials.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized the synthesis pathway to achieve high yields and purity. The key challenge lies in controlling the stereochemistry during the formation of the triazolo-thiazole ring system. Recent advancements in catalytic methods have significantly improved the efficiency of this process.

One of the most intriguing aspects of this compound is its potential as a bioactive agent. Studies have shown that it exhibits moderate to high activity against certain enzymes and cellular targets. For instance, it has demonstrated inhibitory effects on kinases involved in cancer progression. This makes it a valuable lead compound for further optimization in drug discovery programs targeting oncology.

In addition to its biological applications, this compound has shown promise in materials science. Its rigid triazolo-thiazole core provides excellent thermal stability and mechanical properties when incorporated into polymer matrices. Researchers are exploring its use as a building block for advanced polymers with tailored functionalities.

Recent research has also focused on understanding the photophysical properties of this compound. The presence of electron-withdrawing groups like chlorophenyl and methoxyphenyl enhances its fluorescence quantum yield. This property makes it a candidate for applications in optoelectronics and sensors.

The structural versatility of this compound allows for further modifications to enhance its bioavailability or stability. Chemists are currently investigating various substitution patterns on the phenyl rings and the triazolo-thiazole core to optimize these properties.

In conclusion, CAS No. 894029-35-7 represents a cutting-edge molecule with diverse applications across multiple fields. Its unique structure and promising biological and physical properties make it an exciting area of ongoing research. As advancements in synthetic methodologies continue to emerge, the potential for this compound to contribute to innovative solutions in medicine and materials science remains vast.